![molecular formula C13H9ClFN3O3 B2677049 3-Chloro-N-[4-fluoro-3-(prop-2-enoylamino)phenyl]-1,2-oxazole-5-carboxamide CAS No. 2361727-47-9](/img/structure/B2677049.png)
3-Chloro-N-[4-fluoro-3-(prop-2-enoylamino)phenyl]-1,2-oxazole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-Chloro-N-[4-fluoro-3-(prop-2-enoylamino)phenyl]-1,2-oxazole-5-carboxamide, also known as CP-690,550, is a potent and selective inhibitor of Janus kinase 3 (JAK3). JAK3 is a tyrosine kinase that plays a crucial role in the signaling pathways of cytokine receptors, which are involved in immune response and hematopoiesis. CP-690,550 has been extensively studied for its potential therapeutic applications in inflammatory and autoimmune diseases.
Mechanism of Action
3-Chloro-N-[4-fluoro-3-(prop-2-enoylamino)phenyl]-1,2-oxazole-5-carboxamide selectively inhibits JAK3, which is predominantly expressed in hematopoietic cells, including T cells, B cells, and natural killer cells. JAK3 is involved in the signaling pathways of several cytokine receptors, including interleukin-2 receptor, interleukin-4 receptor, interleukin-7 receptor, interleukin-9 receptor, interleukin-15 receptor, and interleukin-21 receptor. By inhibiting JAK3, this compound effectively suppresses the activation of T cells and the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
This compound has been shown to effectively suppress the activation of T cells and the production of pro-inflammatory cytokines, such as interleukin-2, interleukin-4, interleukin-6, and interferon-gamma. It also inhibits the proliferation of T cells and the differentiation of Th1 and Th17 cells, which are involved in the pathogenesis of various inflammatory and autoimmune diseases. This compound has been shown to have a favorable safety profile and is generally well-tolerated.
Advantages and Limitations for Lab Experiments
3-Chloro-N-[4-fluoro-3-(prop-2-enoylamino)phenyl]-1,2-oxazole-5-carboxamide is a potent and selective inhibitor of JAK3, which makes it a valuable tool for studying the role of JAK3 in immune response and hematopoiesis. However, its selectivity for JAK3 may limit its use in studying the roles of other JAK family members, such as JAK1 and JAK2. Additionally, this compound may have off-target effects on other kinases, which should be taken into consideration when interpreting the results of experiments.
Future Directions
For research may include investigating the potential use of 3-Chloro-N-[4-fluoro-3-(prop-2-enoylamino)phenyl]-1,2-oxazole-5-carboxamide in combination with other immunomodulatory agents, as well as exploring its potential therapeutic applications in other diseases, such as cancer and infectious diseases. Additionally, further studies may be needed to better understand the mechanisms of action and potential side effects of this compound.
Synthesis Methods
The synthesis of 3-Chloro-N-[4-fluoro-3-(prop-2-enoylamino)phenyl]-1,2-oxazole-5-carboxamide involves several steps, starting with the reaction of 4-fluoro-3-nitroacetophenone with prop-2-enoyl chloride to obtain the corresponding enone. The enone is then reacted with hydroxylamine to form the oxime, which is cyclized to the oxazole ring using phosphorus oxychloride. The resulting oxazole is then reacted with chloroacetyl chloride and ammonia to form the final product, this compound.
Scientific Research Applications
3-Chloro-N-[4-fluoro-3-(prop-2-enoylamino)phenyl]-1,2-oxazole-5-carboxamide has been extensively studied for its potential therapeutic applications in various inflammatory and autoimmune diseases, including rheumatoid arthritis, psoriasis, inflammatory bowel disease, and multiple sclerosis. It has been shown to effectively suppress the activation of T cells and the production of pro-inflammatory cytokines, such as interleukin-2, interleukin-4, interleukin-6, and interferon-gamma.
properties
IUPAC Name |
3-chloro-N-[4-fluoro-3-(prop-2-enoylamino)phenyl]-1,2-oxazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9ClFN3O3/c1-2-12(19)17-9-5-7(3-4-8(9)15)16-13(20)10-6-11(14)18-21-10/h2-6H,1H2,(H,16,20)(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VUDBFEXEYOSCKW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC(=O)NC1=C(C=CC(=C1)NC(=O)C2=CC(=NO2)Cl)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9ClFN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.68 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.